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Potent, selective and non-competitive lipoxygenase inhibitor (IC50 = 650 nM). Inhibits cell proliferation in tumor cells in vitro (IC50 = 193 μM). Suppresses MMP-9 expression in vitro. Antioxidant and antitumor agent. Active in vivo and in vitro.
Esculetin is a coumarin that has been found in Euphorbia and has diverse biological activities. It inhibits 5-lipoxygenase (5-LO) and 12-LO (IC50s = 4 and 2.5 µM, respectively), as well as the histone demethylase jumonji AT-rich interactive domain 1B (JARID1B; IC50 = 4.6 µM). Esculetin is active against B. cereus, S. lutea, S. aureus, S. lactis, A. faecalis, and E. coli. It reduces production of hydrogen peroxide induced by the leucin-rich repeat kinase 2 (LRRK2) mutant LRRK2G2019S, which is linked to neurotoxicity and Parkinson’s disease, in Drosophila brain lysates and decreases cell death in LRRK2G2019S-expressing pr...